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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5
Cat. No.: B12387570
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and applications of 1,3-Dinitroglycerin-d5. This deuterated
isotopologue of 1,3-dinitroglycerin, a primary metabolite of the vasodilator nitroglycerin, is a
critical tool in pharmacokinetic and metabolic research.

Core Chemical Properties

1,3-Dinitroglycerin-d5, with the chemical formula CsHDsN20v, is primarily utilized as an
internal standard in analytical and pharmacokinetic research.[1] Its key role is to improve the
accuracy of mass spectrometry and liquid chromatography for the precise quantification of
nitroglycerin and its metabolites in biological samples. While extensive experimental data for
the deuterated compound is not readily available in published literature, the properties of its
non-deuterated counterpart, 1,3-dinitroglycerin, along with computed data for the d5 analogue,
provide valuable insights.
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Property Value Source
Molecular Formula C3HDsN207 [2][3]
Molecular Weight 187.12 g/mol [3]

(1,1,2,3,3-pentadeuterio-2-
IUPAC Name hydroxy-3-nitrooxypropyl)
nitrate

2-Hydroxypropane-1,3-diyl-

Synonyms 1,1,2,3,3-d5 dinitrate, 1,3- [2]
DNG-d5
CAS Number 2733972-23-9 [3]

Colorless to pale yellow oily
Appearance liquid (inferred from non- [4]

deuterated form)

2-8°C Refrigerator or -20°C
Storage Temperature [31[5]
Freezer

XLogP3 (Computed) 0.1

Hydrogen Bond Donor Count

(Computed)
Hydrogen Bond Acceptor .
Count (Computed)
Topological Polar Surface Area

Polod 130 A2
(Computed)
Vapor Pressure of 1,3-

0.00111 mmHg [6]

Dinitroglycerin

Note: Experimental physical properties such as melting point, boiling point, and density for 1,3-
Dinitroglycerin-d5 are not readily available in the public domain. The non-deuterated 1,3-
dinitroglycerin is a major plasma metabolite of the pharmaceutical vasodilator nitroglycerin.[4]

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 1,3-Dinitroglycerin-d5 are
not extensively published. However, based on established chemical principles and analytical
methodologies for related compounds, representative protocols can be outlined.

Synthesis of 1,3-Dinitroglycerin-d5 (Representative
Protocol)

The synthesis of 1,3-Dinitroglycerin-d5 can be achieved through the nitration of its deuterated
precursor, Glycerol-1,1,2,3,3-d5. This precursor is commercially available from suppliers of
stable isotopes.[6][7][8][9] The nitration process is analogous to the synthesis of nitroglycerin.

Materials:

e Glycerol-1,1,2,3,3-d5

» Concentrated Nitric Acid

e Concentrated Sulfuric Acid

e Dichloromethane

e Sodium Bicarbonate solution (saturated)
e Magnesium Sulfate (anhydrous)

e Ice bath

Procedure:

» Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric
acid in a flask cooled in an ice bath.

e Slowly add Glycerol-1,1,2,3,3-d5 to the cold nitrating mixture with constant stirring, ensuring
the temperature is maintained below 15°C.

 After the addition is complete, allow the reaction to proceed for a short period with continued
cooling and stirring.
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Carefully pour the reaction mixture over crushed ice.
Extract the product into dichloromethane.

Wash the organic layer sequentially with cold water and saturated sodium bicarbonate
solution until the washings are neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield 1,3-Dinitroglycerin-d5.

Caution: The nitration of glycerol and its derivatives is a highly exothermic and potentially

explosive reaction. It should only be performed by trained professionals with appropriate safety

precautions in a controlled laboratory setting.

Quantification of 1,3-Dinitroglycerin in Plasma using
GC-MS with 1,3-Dinitroglycerin-d5 as an Internal
Standard (Representative Protocol)

This protocol is adapted from established methods for the analysis of nitroglycerin and its
metabolites.[10][11][12]

1. Sample Preparation:

To a plasma sample, add a known amount of 1,3-Dinitroglycerin-d5 internal standard
solution.

Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., a mixture of
pentane and diethyl ether).

Vortex and centrifuge the sample to separate the layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for GC-
MS analysis.

. GC-MS Analysis:

Gas Chromatograph (GC):
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e Column: A suitable capillary column, such as a DB-5ms.

* Injector: Splitless mode.

o Oven Program: An appropriate temperature program to separate 1,3-dinitroglycerin from
other plasma components.

e Mass Spectrometer (MS):

« lonization: Electron lonization (EI) or Negative Chemical lonization (NCI). NCI can offer
higher sensitivity for nitro compounds.[11]

e Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions for both 1,3-
dinitroglycerin and 1,3-Dinitroglycerin-d5. For the non-deuterated compound, characteristic
fragment ions include those at m/z 46 ([NO2z]*) and m/z 76. The corresponding ions for the
d5-labeled standard would be expected at a higher mass-to-charge ratio.

3. Quantification:

» A calibration curve is constructed by analyzing a series of standards containing known
concentrations of 1,3-dinitroglycerin and a fixed concentration of the 1,3-Dinitroglycerin-d5
internal standard.

e The concentration of 1,3-dinitroglycerin in the plasma samples is determined by comparing
the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations
Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates a typical workflow for a pharmacokinetic study where 1,3-
Dinitroglycerin-d5 is used as an internal standard for the quantification of 1,3-dinitroglycerin in
biological samples.

Sample Preparation Analysis Data Processing
Plasma Sample Spike with Liquid-Liquid Extraction Evaporation Reconstitution GC-MS Analysis Quantification Pharmacokinetic Modeling
1,3-Dinitroglycerin-d5

Click to download full resolution via product page

Caption: Workflow for pharmacokinetic analysis using a deuterated internal standard.
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Metabolic Pathway of Nitroglycerin

1,3-Dinitroglycerin-d5 is used to study the metabolism of nitroglycerin. The following diagram
shows the main metabolic pathway leading to the formation of dinitroglycerin isomers.
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Caption: Simplified metabolic pathway of nitroglycerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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